Cas no 100002-29-7 (2-Pyrrolidinecarboxaldehyde,1-[(1-acetyl-2-pyrrolidinyl)carbonyl]-, [S-(R*,R*)]- (9CI))

• Product Name: 2-Pyrrolidinecarboxaldehyde,1-[(1-acetyl-2-pyrrolidinyl)carbonyl]-, [S-(R*,R*)]- (9CI)
• CAS No: 100002-29-7
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 154412
• PubChem ID: 3063144
• Update Time: 2025-04-19

2-Pyrrolidinecarboxaldehyde,1-[(1-acetyl-2-pyrrolidinyl)carbonyl]-, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxaldehyde,1-[(1-acetyl-2-pyrrolidinyl)carbonyl]-, [S-(R*,R*)]- (9CI)
• (2S)-1-[(2S)-1-acetylpyrrolidine-2-carbonyl]pyrrolidine-2-carbaldehyde
• DTXSID80142856
• VYWPTUQVXFYSOU-QWRGUYRKSA-N
• 2-Pyrrolidinecarboxaldehyde, 1-((1-acetyl-2-pyrrolidinyl)carbonyl)-, (S-(R*,R*))-
• SCHEMBL10760768
• (S-(R*,R*))-1-((1-Acetyl-2-pyrrolidinyl)carbonyl)-2-pyrrolidinecarboxaldehyde
• Acetyl-prolyl-prolinal
• 100002-29-7

• Inchi： 1S/C12H18N2O3/c1-9(16)13-6-3-5-11(13)12(17)14-7-2-4-10(14)8-15/h8,10-11H,2-7H2,1H3/t10-,11-/m0/s1
• InChI Key： VYWPTUQVXFYSOU-QWRGUYRKSA-N
• SMILES： O=C([C@@H]1CCCN1C(C)=O)N1CCC[C@H]1C=O

Computed Properties

• Exact Mass: 238.13184
• Monoisotopic Mass: 238.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.59
• PSA: 57.69
• LogP: 0.06300